Cas no 79489-62-6 (2-Quinolinamine, 6-bromo-N,N-dimethyl-)

• Product Name: 2-Quinolinamine, 6-bromo-N,N-dimethyl-
• CAS No: 79489-62-6
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 4189953
• PubChem ID: 12741699
• Update Time: 2025-04-24

2-Quinolinamine, 6-bromo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinamine, 6-bromo-N,N-dimethyl-
• 6-Bromo-N,N-dimethyl-2-quinolinamine
• 79489-62-6
• SCHEMBL1500224
• YEKZVZNMQSVSQM-UHFFFAOYSA-N
• DB-213271
• 6-bromo-N,N-dimethylquinolin-2-amine

• Inchi： 1S/C11H11BrN2/c1-14(2)11-6-3-8-7-9(12)4-5-10(8)13-11/h3-7H,1-2H3
• InChI Key： YEKZVZNMQSVSQM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C=CC=1N(C)C

Computed Properties

• Exact Mass: 250.01056Da
• Monoisotopic Mass: 250.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 16.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives